Cas no 2171263-14-0 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid)
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid
- (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid
- EN300-1530689
- 2171263-14-0
-
- Inchi: 1S/C25H28N2O5/c1-3-8-22(24(29)30)27-23(28)16(2)13-14-26-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-13,21-22H,3,8,14-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/b16-13+/t22-/m0/s1
- InChI Key: LIDKVTLMRPTXCJ-ANCZKMTESA-N
- SMILES: O(C(NC/C=C(\C)/C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530689-0.05g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-0.1g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-0.25g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-0.5g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-1.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-2.5g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-5.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-10.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1530689-50mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 50mg |
$2306.0 | 2023-09-26 | ||
| Enamine | EN300-1530689-100mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]pentanoic acid |
2171263-14-0 | 100mg |
$2415.0 | 2023-09-26 |
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid
Comprehensive Overview of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid (CAS No. 2171263-14-0)
The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid, identified by its CAS No. 2171263-14-0, is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-amino acid derivatives due to their role in developing therapeutic peptides, drug delivery systems, and bioactive molecules.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biopharmaceuticals. The (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid is particularly valuable for introducing non-natural amino acids into peptide chains, enhancing stability and bioavailability. This aligns with the growing interest in peptide-based therapeutics, a hot topic in drug discovery forums and academic publications.
The Fmoc protection strategy is favored over other methods (e.g., Boc) due to its mild deprotection conditions and compatibility with automated synthesizers. Searches for "Fmoc vs. Boc peptide synthesis" or "best practices for SPPS" often highlight this compound’s relevance. Additionally, its CAS No. 2171263-14-0 is frequently queried in chemical databases like PubChem or Reaxys, underscoring its importance in high-throughput screening and combinatorial chemistry.
From a synthetic perspective, the compound’s methylbut-2-enamide moiety offers steric control, reducing racemization risks during coupling—a key concern for researchers optimizing peptide yield and purity. This feature is often discussed in forums addressing "challenges in peptide synthesis" or "improving coupling efficiency." Furthermore, its carboxylic acid terminus allows for further functionalization, making it adaptable to click chemistry or bioconjugation applications.
Quality control of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid is critical, with analytical techniques like HPLC, mass spectrometry, and NMR being essential for verification. Queries such as "HPLC methods for Fmoc-amino acids" or "NMR peaks for CAS 2171263-14-0" reflect user concerns about batch consistency and purity standards in commercial supplies.
In summary, CAS No. 2171263-14-0 represents a versatile tool in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its alignment with trends like personalized therapeutics and green chemistry (due to reduced solvent waste in Fmoc-based SPPS) ensures its continued relevance in scientific literature and patent filings.
2171263-14-0 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)